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Compound of Interest

Urotensin Il (114-124), human
(TFA)

Cat. No.: B12354451

Compound Name:

Proper Disposal of Urotensin Il (114-124), Human
(TFA)

This document provides essential guidance on the proper disposal procedures for Urotensin Il
(114-124), human (TFA), a synthetic peptide commonly used in research. Adherence to these
guidelines is crucial for maintaining laboratory safety and ensuring environmental compliance.

The information is intended for researchers, scientists, and drug development professionals.

Safety and Handling Summary

Urotensin Il (114-124), human (TFA) is not classified as a hazardous substance according to
the Globally Harmonized System (GHS).[1] However, standard laboratory precautions should
always be observed.

Personal Protective Equipment (PPE):
o Eye Protection: Safety glasses or goggles are recommended.
e Hand Protection: Chemical-resistant gloves should be worn.

o Respiratory Protection: Not typically required under normal handling conditions.[1]
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Stability and Reactivity: The compound is stable under normal conditions.[1] It is incompatible

with strong oxidizing agents, strong reducing agents, strong bases, and strong acids.[1] No

hazardous decomposition products are known.[1]

Waste Characterization and Segregation

Proper disposal begins with accurate waste characterization. The disposal method will depend

on the form of the waste (solid, liquid, contaminated materials) and local regulations.

Waste Type

Description

Recommended
Segregation

Unused Solid Peptide

Expired or unwanted pure
Urotensin Il (114-124), human
(TFA) powder.

Segregate as chemical waste.
Do not mix with other waste

streams.

Contaminated Labware

Vials, pipette tips, tubes, and
other disposable materials that
have come into direct contact

with the peptide.

Collect in a designated, clearly
labeled hazardous waste

container.

Aqueous Solutions

Buffer or media solutions
containing dissolved Urotensin
Il (114-124), human (TFA).

Collect in a designated,
sealed, and clearly labeled

hazardous waste container.

Organic Solvent Solutions

Solutions where the peptide
has been dissolved in an

organic solvent.

Segregate as flammable or
halogenated solvent waste,
depending on the solvent

used.

Step-by-Step Disposal Procedures

Disposal of chemical waste is the responsibility of the waste generator and must be conducted

in accordance with federal, state, and local regulations. The following are general procedural

steps:

Step 1: Identify and Segregate the Waste
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o Determine the type of Urotensin Il waste you have (solid, aqueous, organic, contaminated
material).

o Segregate the waste at the point of generation into appropriate, clearly labeled waste
containers.

Step 2: Package the Waste Securely

e Solids: Keep in the original vial or a securely sealed container. Place the container in a
secondary containment bag or vessel.

o Liquids: Use a dedicated, leak-proof, and shatter-resistant container. Do not overfill; leave at
least 10% headspace. Ensure the cap is securely tightened.

o Contaminated Sharps: Needles or other sharps must be placed in a designated sharps
container.

o Contaminated Labware: Place in a durable, leak-proof bag or container.
Step 3: Label the Waste Container

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Urotensin Il (114-124), human (TFA)".

« Include the concentration (if in solution) and the date of accumulation.

« Affix any other labels required by your institution's Environmental Health and Safety (EHS)
department.

Step 4: Arrange for Pickup and Disposal
» Store the packaged and labeled waste in a designated satellite accumulation area.

» Contact your institution's EHS department to schedule a waste pickup. Do not dispose of this
chemical down the drain or in the regular trash.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of
Urotensin Il (114-124), human (TFA) waste.

Generation of
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Caption: Disposal workflow for Urotensin Il waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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